1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1-(4-methoxyphenyl)-4-[(2-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H24N2O2/c1-22-18-9-7-17(8-10-18)21-13-11-20(12-14-21)15-16-5-3-4-6-19(16)23-2/h3-10H,11-15H2,1-2H3
• InChI Key: JUBCECWKFHHJMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3OC
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine, also known as MeOPP, is a chemical compound that has been widely studied for its potential therapeutic applications. MeOPP belongs to the class of piperazine derivatives, which have been found to exhibit a range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. In

Scientific Research Applications

1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine has been studied extensively for its potential therapeutic applications. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine has also been investigated for its potential use in the treatment of drug addiction, as it has been found to reduce the rewarding effects of drugs such as cocaine and amphetamine.

Mechanism of Action

The exact mechanism of action of 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine is not fully understood, but it is believed to act as a serotonin receptor agonist. Specifically, 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine has been found to bind to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition.
Biochemical and Physiological Effects:
1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine has been found to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which are neurotransmitters involved in the regulation of mood and behavior. 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine has also been found to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been found to exhibit a range of biological activities that make it useful for studying the mechanisms of action of drugs that target the serotonin system. However, there are also limitations to the use of 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine in lab experiments. For example, it has been found to have low bioavailability, which can make it difficult to administer in vivo.

Future Directions

There are several directions for future research on 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine. One area of interest is the development of more potent and selective agonists for the 5-HT1A and 5-HT2A receptors. Another area of interest is the investigation of the potential use of 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine in the treatment of drug addiction. Additionally, more research is needed to fully understand the mechanism of action of 1-(2-methoxybenzyl)-4-(4-methoxyphenyl)piperazine and its effects on the brain and behavior.